2,2-Dimethyl-7-[(oxiran-2-yl)methoxy]-4-phenyl-2H-1-benzopyran

• CAS No.: 62071-72-1
• Molecular Formula: C20H20O3
• Molecular Weight: 308.4 g/mol
• IUPAC Name: 2,2-dimethyl-7-(oxiran-2-ylmethoxy)-4-phenylchromene
• InChI: InChI=1S/C20H20O3/c1-20(2)11-18(14-6-4-3-5-7-14)17-9-8-15(10-19(17)23-20)21-12-16-13-22-16/h3-11,16H,12-13H2,1-2H3
• InChI Key: IYGGOZGXHKPSGX-UHFFFAOYSA-N
• Canonical SMILES: CC1(C=C(C2=C(O1)C=C(C=C2)OCC3CO3)C4=CC=CC=C4)C

Description

2,2-Dimethyl-7-[(oxiran-2-yl)methoxy]-4-phenyl-2H-1-benzopyran is a useful research compound. Its molecular formula is C20H20O3 and its molecular weight is 308.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Reaction of 2,2-dimethyl-4-phenyl-2H-chromen-7-ol with epichlorohydrin, by an analogous process to that described in Example 1 gave 7-(2,3-epoxypropoxy)-2,2-dimethyl-4-phenyl-2H-chromene (78%). Reaction of this epoxide with dimethylamine by an analogous process to that described in Example 2 gave 7-(2-hydroxy-3-dimethylaminopropoxy)-2,2-dimethyl-4-phenyl-2H-chromene isolated as its hydrochloride salt (48%), m.p. 208°-209°.